Cas no 2103695-58-3 (Ethyl 5,6-dimethylmorpholine-3-carboxylate)

• Product Name: Ethyl 5,6-dimethylmorpholine-3-carboxylate
• CAS No: 2103695-58-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6171982
• PubChem ID: 137940685
• Update Time: 2025-06-29

Ethyl 5,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511534
• Ethyl 5,6-dimethylmorpholine-3-carboxylate
• 2103695-58-3

• Inchi： 1S/C9H17NO3/c1-4-12-9(11)8-5-13-7(3)6(2)10-8/h6-8,10H,4-5H2,1-3H3
• InChI Key： SDXZHDBWVZNIQR-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OCC)NC(C)C1C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 5,6-dimethylmorpholine-3-carboxylate

Ethyl 5,6-dimethylmorpholine-3-carboxylate: A Versatile Compound in Pharmaceutical Research

Ethyl 5,6-dimethylmorpholine-3-carboxylate (CAS No. 2103695-58-3) has emerged as a critical compound in the field of pharmaceutical chemistry, particularly for its unique structural properties and potential applications in drug development. This compound, derived from the morpholine ring system, exhibits a combination of functional groups that make it a promising candidate for various therapeutic targets. The 5,6-dimethylmorpholine-3-carboxylate moiety, with its conjugated hydroxyl and carboxylate functionalities, provides a versatile scaffold for the design of bioactive molecules. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for the development of novel therapeutics.

The 5,6-dimethylmorpholine-3-carboxylate structure is characterized by the presence of a morpholine ring with two methyl substituents at the 5 and 6 positions, along with a carboxylate group at the 3-position. This molecular framework allows for extensive chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles. The CAS No. 2103695-58-3 identifier underscores its distinct chemical identity, which is crucial for regulatory compliance and patenting in the pharmaceutical industry. The compound’s solubility properties, stability under various reaction conditions, and compatibility with diverse synthetic methodologies further enhance its appeal for research and development applications.

Recent advancements in medicinal chemistry have demonstrated the utility of Ethyl 5,6-dimethylmorpholine-3-carboxylate in the design of small-molecule inhibitors targeting specific protein-protein interactions. A 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a series of 5,6-dimethylmorpholine-3-carboxylate-based compounds that exhibited potent inhibitory activity against the kinase Aurora A, a key player in cell cycle regulation. These findings suggest that the compound’s structural flexibility allows for the creation of molecules with high specificity and efficacy, making it a valuable tool for the development of targeted therapies.

In addition to its role in kinase inhibition, Ethyl 5,6-dimethylmorpholine-3-carb oxylate has shown promise in the context of neurodegenerative diseases. A 2024 preclinical study published in *Neurochemistry International* explored its potential as a modulator of glutamate receptors, which are implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. The study revealed that the compound’s carboxylate group could interact with specific binding sites on glutamate receptors, potentially reducing excitotoxicity and neuroinflammation. These results highlight the compound’s potential as a therapeutic agent for neurological disorders, further expanding its relevance in pharmaceutical research.

The CAS No. 2103695-58-3 compound’s synthetic versatility has also been leveraged in the development of prodrugs. Prodrug strategies often involve the incorporation of functional groups that enhance bioavailability or reduce toxicity. A 2023 article in *Drug Development and Industrial Pharmacy* described the synthesis of a prodrug derivative of 5,6-dimethylmorpholine-3-carboxylate that demonstrated improved oral bioavailability compared to its parent compound. This approach underscores the compound’s adaptability to various drug delivery systems, which is essential for optimizing therapeutic outcomes in clinical settings.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of Ethyl 5,6-dimethylmorpholine-3-carboxylate. Molecular docking simulations and molecular dynamics (MD) analyses have revealed that the compound’s carboxylate group can form hydrogen bonds with key residues in target proteins, enhancing its binding affinity. These findings are critical for the rational design of more potent derivatives, as they allow researchers to predict and optimize interactions at the molecular level. The integration of computational methods with experimental studies has significantly accelerated the discovery and development of new compounds based on this scaffold.

The 5,6-dimethylmorpholine-3-carboxylate structure also offers opportunities for the design of dual-action compounds. A 2024 study published in *ACS Medicinal Chemistry Letters* reported the synthesis of a compound that combined the 5,6-dimethylmorpholine-3-carboxylate moiety with a pharmacophore targeting the PPARγ receptor, a key regulator of metabolic processes. This dual-action approach demonstrated synergistic effects in modulating lipid metabolism and reducing inflammation, highlighting the compound’s potential in the treatment of metabolic disorders such as type 2 diabetes.

Moreover, the CAS No. 2103695-58-3 compound has been explored for its role in the development of antiviral agents. A 2023 study in *Antiviral Research* investigated its ability to inhibit the replication of RNA viruses, including influenza A and SARS-CoV-2. The compound’s carboxylate group was found to interfere with viral RNA polymerase activity, suggesting a potential mechanism for its antiviral properties. These findings open new avenues for the application of Ethyl 5,6-dimethylmorpholine-3-carboxylate in the context of antiviral drug development, particularly in the face of emerging viral threats.

Despite its promising applications, the 5,6-dimethylmorpholine-3-carboxylate compound faces challenges in terms of scalability and cost-effective synthesis. Researchers are actively exploring green chemistry approaches to optimize its production. A 2024 review in *Green Chemistry* highlighted the use of catalytic methods and solvent-free conditions to enhance the efficiency of its synthesis while minimizing environmental impact. These efforts are crucial for translating laboratory discoveries into commercial products, ensuring that the compound’s potential is realized in real-world therapeutic applications.

In conclusion, Ethyl 5,6-dimethylmorpholine-3-carboxylate (CAS No. 2103695-58-3) represents a significant advancement in pharmaceutical research. Its structural versatility, combined with the ability to modulate diverse biological targets, positions it as a key player in the development of novel therapeutics. As research continues to uncover its mechanisms of action and expand its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.